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Compound of Interest

Compound Name: Propanol-PEG3-CH20H

Cat. No.: B3319480

Disclaimer: A specific Safety Data Sheet (SDS) for Propanol-PEG3-CH20H is not readily
available. The following disposal procedures are based on the known hazards of its constituent
functional groups, primarily the propanol moiety, which dictates its classification as a flammable
and hazardous substance. Users must always consult their institution's Environmental Health
and Safety (EHS) department and local regulations for specific guidance.

Immediate Safety and Logistical Information

Propanol-PEG3-CH20H should be handled as a hazardous chemical waste, primarily due to
its flammability and potential for irritation, characteristics inherited from its propanol component.
[1][2][3][4] Proper disposal is crucial to ensure personnel safety and environmental protection.

Operational Disposal Plan: A Step-by-Step Guide

o Personal Protective Equipment (PPE): Before handling the waste, ensure appropriate PPE is
worn. This includes:

[¢]

Chemical-resistant gloves (e.qg., nitrile).

o

Safety goggles or a face shield to protect against splashes.[2]

o

A lab coat.[2]

Work in a well-ventilated area, such as a fume hood, to avoid inhalation of vapors.[4]

[¢]
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e Waste Segregation and Collection:

o Collect waste Propanol-PEG3-CH20H in a designated, properly labeled, and sealed
waste container.

o The container must be compatible with flammable organic solvents. Glass is a suitable
option.[5]

o Do not mix this waste with other waste streams unless explicitly permitted by your
institution's EHS guidelines.

e Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name
"Propanol-PEG3-CH20H," and the associated hazards (e.g., "Flammable Liquid").[6]

o Storage:

o Store the sealed waste container in a designated, cool, and well-ventilated hazardous
waste accumulation area.

o Keep the container away from sources of ignition such as heat, sparks, and open flames.

[4]
e Arranging for Disposal:

o Contact your institution's EHS department or a licensed hazardous waste disposal
contractor to arrange for pickup and proper disposal.[4]

o Provide them with an accurate description of the waste.
Important Considerations:

e Do Not Pour Down the Drain: Due to its flammability and the potential impact of the PEG
component on wastewater treatment systems, Propanol-PEG3-CH20H should not be
disposed of down the drain.[5][7]
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» Small Quantities: Even small quantities should be collected as hazardous waste. While some
guidelines allow for the drain disposal of small amounts of uncontaminated propanol with
copious amounts of water, this is not recommended for this compound and requires explicit

approval from local authorities.[5]

Hazard Data Summary for n-Propanol (Primary
Hazard Driver)

Property Value Citations

Physical State Liquid [1]

Flammable Liquid, Category 2;

Classification Serious Eye Damage, [1][2]14]
Category 1

Flash Point ~15°C (59°F) (Closed Cup) [2]

Autoignition Temperature ~371°C (699.8°F) [2]

Explosive Limits Lower: 2.1%, Upper: 13.5% [2]

Highly flammable liquid and
vapor, Causes serious eye

Hazards [2][3][4]
damage, May cause

drowsiness or dizziness.

Disposal Workflow

Caption: Workflow for the safe disposal of Propanol-PEG3-CH20H.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. fishersci.com [fishersci.com]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://cool.culturalheritage.org/waac/wn/wn06/wn06-2/wn06-205.html
https://www.fishersci.com/store/msds?partNumber=S25507A&productDescription=1-PROPANOL+REAGENT+100+ML&vendorId=VN00115888&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=S25507A&productDescription=1-PROPANOL+REAGENT+100+ML&vendorId=VN00115888&countryCode=US&language=en
https://labequipsupply.co.za/wp-content/uploads/2022/07/N-propanol.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-nPROPYL-ALCOHOL-CASNO-71-23-00267-EN.aspx
https://labequipsupply.co.za/wp-content/uploads/2022/07/N-propanol.pdf
https://labequipsupply.co.za/wp-content/uploads/2022/07/N-propanol.pdf
https://labequipsupply.co.za/wp-content/uploads/2022/07/N-propanol.pdf
https://labequipsupply.co.za/wp-content/uploads/2022/07/N-propanol.pdf
https://cameochemicals.noaa.gov/chemical/1391
https://www.lobachemie.com/lab-chemical-msds/MSDS-nPROPYL-ALCOHOL-CASNO-71-23-00267-EN.aspx
https://www.benchchem.com/product/b3319480?utm_src=pdf-body
https://www.benchchem.com/product/b3319480?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=S25507A&productDescription=1-PROPANOL+REAGENT+100+ML&vendorId=VN00115888&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3319480?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e 2. labequipsupply.co.za [labequipsupply.co.za]

e 3. N-PROPANOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
¢ 4. lobachemie.com [lobachemie.com]

e 5. Hazardous Waste Disposal [cool.culturalheritage.org]

e 6. Guide to Glycol Disposal | HWH Environmental [hwhenvironmental.com]
e 7.youtube.com [youtube.com]

 To cite this document: BenchChem. [Essential Guide to the Safe Disposal of Propanol-
PEG3-CH20H)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3319480#propanol-peg3-ch2oh-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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